Cas no 12392-64-2 (acid blue 193)

• Product Name: acid blue 193
• CAS No: 12392-64-2
• MF: C₄₀H₂₃CrN₄Na₂O₁₀S₂
• MW: 881.737070322037
• CID: 48927
• PubChem ID: 44134493
• Update Time: 2025-07-26

acid blue 193 Chemical and Physical Properties

Names and Identifiers

• acid blue 193
• ACID BLUE 161
• ACID BLUE 161, PURE
• Blue 2R
• C.I.Acidblue193
• Chrome Intra Blue 2R
• Complex Blue BN
• chromate(3-), bis[3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-1-naphthalenesulf
• Chromate(3-),bis[3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-1-naphthalenesulfonato(3-)]-,disodium hydrogen
• C. I. 15707
• C.I. 15706
• Disodium hydrogen bis[3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]naphthalene-1-sulphonato(3-)]chromate(3-)
• Acid Blue 161C.I. 15706
• C. I. Acid blue 193
• C.I. 15707
• Blue 2R
• C.I.15707
• Complex Blue BN
• Chromate(3-), bis[3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-1-naphthalenesulfonato(3-)]-, disodium hydrogen
• AKOS015904017
• 12392-64-2
• Disazo
• MFCD00151053
• Palatine Fast Blue BN
• BP-30071
• disodium;chromium(3+);1-[(2-oxidonaphthalen-1-yl)diazenyl]-4-sulfonaphthalen-2-olate;3-oxido-4-[(2-oxidonaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate

• Inchi： 1S/2C20H14N2O5S.Cr.2Na/c2*23-16-10-9-12-5-1-2-6-13(12)19(16)21-22-20-15-8-4-3-7-14(15)18(11-17(20)24)28(25,26)27;;;/h2*1-11,23-24H,(H,25,26,27);;;/q;;+3;2*+1/p-5/b2*22-21+;;;
• InChI Key： LCZPIYCNOWJWPQ-YAKLRDMXSA-I
• SMILES： [Cr+3].S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=C(C=CC2=CC=CC=C21)[O-])[O-])(=O)(=O)O.S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=C(C=CC2=CC=CC=C21)[O-])[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 881.00600
• Monoisotopic Mass: 881.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 57
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 256

Experimental Properties

• Color/Form: Not determined
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 270.01000
• LogP: 13.70440
• Solubility: Not determined
• Vapor Pressure: No data available

acid blue 193 Security Information

• Signal Word：Danger
• Hazard Statement： H315 (15.56%) H317 (68.89%) H318 (15.56%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,1'-azonaphthalenes